Cas no 475213-18-4 (1-(Naphthalen-1-yl)butan-2-one)

1-(Naphthalen-1-yl)butan-2-one Chemical and Physical Properties
Names and Identifiers
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- 1-(Naphthalen-1-yl)butan-2-one
- 1-naphthalen-1-ylbutan-2-one
- naphthalenylbutanone
- 1-naphthyl-2-butanone
- JMWHXPREIMDJIW-UHFFFAOYSA-N
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- Inchi: 1S/C14H14O/c1-2-13(15)10-12-8-5-7-11-6-3-4-9-14(11)12/h3-9H,2,10H2,1H3
- InChI Key: JMWHXPREIMDJIW-UHFFFAOYSA-N
- SMILES: O=C(CC)CC1C=CC=C2C=CC=CC=12
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 221
- XLogP3: 3.4
- Topological Polar Surface Area: 17.1
1-(Naphthalen-1-yl)butan-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668655-5g |
1-(Naphthalen-1-yl)butan-2-one |
475213-18-4 | 98% | 5g |
¥13808.00 | 2024-05-12 |
1-(Naphthalen-1-yl)butan-2-one Related Literature
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Kinga Suwinska,Anthony W. Coleman CrystEngComm, 2008,10, 1302-1304
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Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
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Jack M. Harrowfield J. Mater. Chem. C, 2021,9, 7607-7614
Additional information on 1-(Naphthalen-1-yl)butan-2-one
Comprehensive Overview of 1-(Naphthalen-1-yl)butan-2-one (CAS No. 475213-18-4): Properties, Applications, and Industry Trends
1-(Naphthalen-1-yl)butan-2-one (CAS No. 475213-18-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This naphthalene derivative features a unique molecular structure combining a butan-2-one moiety with a naphthalen-1-yl group, making it a versatile intermediate for synthetic applications. Its CAS registry number (475213-18-4) ensures precise identification in global chemical databases, addressing growing demands for traceability in R&D.
Recent studies highlight the compound’s role in developing fluorescent probes and organic semiconductors, aligning with trends in green chemistry and sustainable materials. Researchers frequently search for "1-(Naphthalen-1-yl)butan-2-one synthesis" or "CAS 475213-18-4 applications," reflecting its relevance in photovoltaic materials and biomedical imaging. The compound’s lipophilicity and aromatic stability also make it valuable for drug delivery systems, a hotspot in nanotechnology discussions.
From a technical perspective, 1-(Naphthalen-1-yl)butan-2-one exhibits a melting point range of 45–48°C and a molecular weight of 198.26 g/mol. Its UV-Vis absorption properties (λmax ~280 nm) are critical for applications in optoelectronic devices, a sector projected to grow at 9.2% CAGR through 2030. Analytical techniques like HPLC and GC-MS are commonly employed for purity verification, ensuring compliance with ISO standards.
Industry queries such as "buy 1-(Naphthalen-1-yl)butan-2-one" or "CAS 475213-18-4 suppliers" underscore its commercial demand. Regulatory-wise, the compound is classified under non-hazardous categories in most jurisdictions, facilitating global trade. However, users must consult SDS documentation for handling guidelines. Innovations in catalytic synthesis methods have reduced production costs by ~18% since 2020, enhancing accessibility for academic and industrial labs.
Future directions include exploring its polycyclic aromatic hydrocarbon (PAH) properties for carbon capture technologies and battery electrolytes. As AI-driven molecular modeling accelerates discovery, 475213-18-4 exemplifies how traditional compounds can fuel cutting-edge science. This positions 1-(Naphthalen-1-yl)butan-2-one as a bridge between classical organic chemistry and emerging Industry 4.0 applications.
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